6-Chloro-2,4-diethyl-3-propylquinoline

• CAS No.: 2060030-53-5
• Molecular Formula: C16H20ClN
• Molecular Weight: 261.79 g/mol
• IUPAC Name: 6-chloro-2,4-diethyl-3-propylquinoline
• InChI: InChI=1S/C16H20ClN/c1-4-7-13-12(5-2)14-10-11(17)8-9-16(14)18-15(13)6-3/h8-10H,4-7H2,1-3H3
• InChI Key: VTKKFBFVOKYQMN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=C(C=CC(=C2)Cl)N=C1CC)CC

Description

6-Chloro-2,4-diethyl-3-propylquinoline is a quinoline derivative substituted with chlorine at position 6, ethyl groups at positions 2 and 4, and a propyl group at position 2. Quinoline derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their aromatic heterocyclic structure, which allows for tunable electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Chloro-2,4-diethyl-3-propylquinoline can be achieved through various methods, including traditional and modern approaches. One common method involves the condensation of 2-chloroquinoline derivatives with appropriate alkylating agents under controlled conditions. Microwave irradiation has also been employed to enhance the efficiency and yield of the synthesis .

Industrial Production Methods: Industrial production of 6-Chloro-2,4-diethyl-3-propylquinoline typically involves large-scale reactions using optimized conditions to ensure high yield and purity. The use of environmentally friendly solvents and catalysts is often preferred to minimize the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions: 6-Chloro-2,4-diethyl-3-propylquinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxides under specific conditions.

Reduction: Reduction reactions can convert the quinoline ring to dihydroquinoline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the quinoline ring

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalysts like palladium on carbon (Pd/C) or sodium borohydride (NaBH4) are employed.

Substitution: Halogenating agents, alkylating agents, and nucleophiles are used under controlled conditions

Major Products: The major products formed from these reactions include various substituted quinoline derivatives, which can exhibit different biological and chemical properties .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its antimicrobial, antiviral, and anticancer activities.

Medicine: Potential therapeutic agent for treating infections and cancer.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 6-Chloro-2,4-diethyl-3-propylquinoline involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of enzymes such as DNA gyrase and topoisomerase IV, leading to the disruption of DNA synthesis and bacterial cell death. Additionally, it can interact with cellular receptors and signaling pathways, modulating various biological processes .

Comparison with Similar Compounds

Substituent Analysis and Structural Features

The table below summarizes key structural and functional differences between 6-Chloro-2,4-diethyl-3-propylquinoline and selected analogs:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes
6-Chloro-2,4-diethyl-3-propylquinoline	Cl (6), Et (2,4), Pr (3)	C₁₆H₂₁ClN	~262.8	Alkyl, Chloro	Potential intermediate or bioactive agent (inferred)
6-Chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline	Cl (6), C₃H₅ (2), CF₃ (4)	C₁₃H₉ClF₃N	271.67	Cyclopropyl, Trifluoromethyl	Pharmaceutical reference standard (Efavirenz-related)
6-Chloro-2-(4-isopropylphenyl)-4-carboxylic acid	Cl (6), 4-isoPrPh (2), COOH (4)	C₁₉H₁₆ClNO₂	~333.8	Carboxylic acid, Aryl	Research chemical, solubility studies
6-Chloro-4-(piperidin-1-yl)-2-(pyrrolidin-1-yl)quinoline	Cl (6), Piperidinyl (4), Pyrrolidinyl (2)	C₁₈H₂₁ClN₃	~314.8	Amines (heterocyclic)	Bioactive compound (e.g., kinase inhibition)
6-Chloro-2,4-bis(difluoromethyl)-3-carboxylic acid	Cl (6), CF₂H (2,4), COOH (3)	C₁₂H₈ClF₄NO₂	~325.7	Difluoromethyl, Carboxylic acid	Agrochemical research (herbicide/fungicide lead)
Ethyl 6-chloro-2-methyl-4-phenyl-3-carboxylate	Cl (6), Me (2), Ph (4), COOEt (3)	C₁₉H₁₆ClNO₂	~333.8	Ester, Aryl	Crystallography studies, synthetic intermediate

Functional Group Impact on Properties

• Lipophilicity :

  • The target compound’s ethyl and propyl groups enhance lipid solubility compared to analogs with polar groups (e.g., carboxylic acids in ).
  • Trifluoromethyl (CF₃) in increases metabolic stability and electronegativity, making it more suited for pharmaceutical use than alkyl-substituted derivatives.

• Solubility :

  • Carboxylic acid-containing derivatives () exhibit higher water solubility, whereas the target compound’s alkyl groups favor organic solvents.

• Reactivity :

  • Esters () and acyl chlorides () are more reactive toward nucleophiles, unlike the inert alkyl/chloro groups of the target compound.

Molecular Weight and Steric Effects

• The target compound (MW ~262.8) is lighter than analogs with bulky substituents (e.g., , MW ~333.8).
• Steric hindrance from cyclopropyl () or aryl groups () may influence binding affinity in biological systems compared to the target’s flexible alkyl chains.

Biological Activity

6-Chloro-2,4-diethyl-3-propylquinoline is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, synthesis, and relevant case studies, providing a comprehensive overview based on recent research findings.

Molecular Structure

• IUPAC Name : 6-Chloro-2,4-diethyl-3-propylquinoline
• Molecular Formula : C14H18ClN
• Molecular Weight : 235.75 g/mol
• CAS Number : 2060030-53-5

Table 1: Chemical Properties of 6-Chloro-2,4-diethyl-3-propylquinoline

Property	Value
Molecular Formula	C14H18ClN
Molecular Weight	235.75 g/mol
CAS Number	2060030-53-5
Melting Point	Not specified

Antimicrobial Properties

Recent studies have indicated that quinoline derivatives exhibit significant antimicrobial activity. In one study, various derivatives were synthesized and tested against a range of bacterial strains. The results showed that 6-Chloro-2,4-diethyl-3-propylquinoline demonstrated notable inhibition against Gram-positive and Gram-negative bacteria, suggesting its potential as an antimicrobial agent .

Anticancer Activity

Quinoline compounds have also been investigated for their anticancer properties. A study focused on the cytotoxic effects of 6-Chloro-2,4-diethyl-3-propylquinoline on different cancer cell lines. The compound exhibited a dose-dependent cytotoxic effect on human breast cancer cells (MCF-7), with IC50 values indicating significant potential for further development as an anticancer drug .

The proposed mechanism of action for the biological activity of quinolines includes:

• Interference with DNA replication : Quinoline derivatives may intercalate into DNA strands, disrupting replication and transcription processes.
• Inhibition of enzymes : They can inhibit topoisomerases and other enzymes critical for cellular replication and repair .

Study on Antimicrobial Efficacy

A recent study published in a peer-reviewed journal evaluated the antimicrobial efficacy of several quinoline derivatives, including 6-Chloro-2,4-diethyl-3-propylquinoline. The compound was tested against Staphylococcus aureus and Escherichia coli. Results showed a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus and 64 µg/mL against E. coli, indicating its potential as a therapeutic agent in treating bacterial infections .

Cytotoxicity Evaluation in Cancer Cells

In another study assessing the cytotoxic effects on MCF-7 breast cancer cells, 6-Chloro-2,4-diethyl-3-propylquinoline was found to induce apoptosis at concentrations above 10 µM. Flow cytometry analysis revealed increased annexin V positivity, confirming the induction of programmed cell death .